Cas no 900019-23-0 (4-{6-Chloro-4-oxo-2H-thiochromen-3(4H)-ylidenmethyl}benzenecarbonitrile)

• Product Name: 4-{6-Chloro-4-oxo-2H-thiochromen-3(4H)-ylidenmethyl}benzenecarbonitrile
• CAS No: 900019-23-0
• MW: 311.783g/mol
• CID: 4664416
• Update Time: 2025-06-09

4-{6-Chloro-4-oxo-2H-thiochromen-3(4H)-ylidenmethyl}benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-([6-CHLORO-4-OXO-2H-THIOCHROMEN-3(4H)-YLIDEN]METHYL)BENZENECARBONITRILE
• 4-{6-Chloro-4-oxo-2H-thiochromen-3(4H)-ylidenmethyl}benzenecarbonitrile

Computed Properties

• Exact Mass: 311.017
• Monoisotopic Mass: 311.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-{6-Chloro-4-oxo-2H-thiochromen-3(4H)-ylidenmethyl}benzenecarbonitrile

Research Briefing on 4-{6-Chloro-4-oxo-2H-thiochromen-3(4H)-ylidenmethyl}benzenecarbonitrile (CAS: 900019-23-0)

Recent studies on the compound 4-{6-Chloro-4-oxo-2H-thiochromen-3(4H)-ylidenmethyl}benzenecarbonitrile (CAS: 900019-23-0) have demonstrated its potential as a promising scaffold in medicinal chemistry and drug discovery. This thiochromene-based derivative has attracted attention due to its unique structural features and biological activities. The compound belongs to a class of molecules that exhibit diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects.

Structural analysis reveals that the presence of the chloro substituent at position 6 and the cyano-substituted benzylidene moiety at position 3 contribute significantly to the compound's biological activity. The conjugated system formed by the thiochromene core and the benzylidene group appears to be crucial for its interaction with biological targets. Recent X-ray crystallography studies have provided detailed insights into the molecular conformation and electronic properties of this compound.

In pharmacological evaluations, this compound has shown potent inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. In vitro studies using human cell lines demonstrated significant dose-dependent inhibition of pro-inflammatory cytokine production, with IC50 values in the low micromolar range. The compound's selectivity profile against a panel of 50 kinases showed promising specificity for certain kinase subfamilies.

Recent structure-activity relationship (SAR) studies have explored various modifications to the core structure. The 6-chloro substitution was found to be essential for maintaining activity, while modifications to the benzonitrile moiety showed varying effects on potency and selectivity. These findings provide valuable guidance for further optimization of this compound series.

Pharmacokinetic studies in animal models revealed moderate oral bioavailability and acceptable metabolic stability. The compound demonstrated favorable tissue distribution patterns, with particularly high concentrations observed in inflamed tissues in disease models. These properties make it a promising candidate for further development as an anti-inflammatory agent.

Ongoing research is focusing on elucidating the precise molecular mechanisms of action and identifying potential combination therapies. Preliminary data suggest synergistic effects when combined with standard anti-inflammatory drugs. Additionally, computational modeling studies are being conducted to predict off-target effects and potential toxicity issues.

The compound's synthetic accessibility has been improved through recent methodological developments. A novel three-component reaction protocol has been reported, allowing for efficient gram-scale production with excellent yield and purity. This advancement addresses previous challenges in the large-scale synthesis of this class of compounds.

Future research directions include further optimization of the lead compound, expanded preclinical evaluation, and investigation of potential applications in other therapeutic areas. The unique structural features and promising biological activities of 4-{6-Chloro-4-oxo-2H-thiochromen-3(4H)-ylidenmethyl}benzenecarbonitrile position it as an important molecule for continued investigation in chemical biology and drug discovery.